Cas no 1361918-72-0 (4-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid)

• Product Name: 4-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid
• CAS No: 1361918-72-0
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4933310
• Update Time: 2025-06-12

4-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid

• Inchi： 1S/C10H10ClF2NO2/c1-5-6(4-11)2-7(3-8(15)16)14-9(5)10(12)13/h2,10H,3-4H2,1H3,(H,15,16)
• InChI Key： DKTIQYRFJJAZJL-UHFFFAOYSA-N
• SMILES： ClCC1C=C(CC(=O)O)N=C(C(F)F)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 4-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid

Introduction to 4-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic Acid (CAS No. 1361918-72-0)

4-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid, with the CAS number 1361918-72-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a complex pyridine core structure, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both chloromethyl and difluoromethyl substituents in its molecular framework contributes to its reactivity and potential applications in drug development.

The pyridine-6-acetic acid moiety in the compound's name is particularly noteworthy, as it suggests a linkage to carboxylic acid functionalities, which are commonly found in many pharmacologically active agents. This structural feature opens up possibilities for further derivatization and functionalization, making the compound a versatile building block for medicinal chemists. The compound's synthesis involves multi-step organic reactions, often requiring precise control over reaction conditions to ensure high yield and purity.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their diverse biological activities. Studies have shown that compounds containing the pyridine scaffold can exhibit properties such as kinase inhibition, anti-inflammatory effects, and antimicrobial activity. The specific arrangement of substituents in 4-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid may contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The chloromethyl group, for instance, can be readily transformed into other functional groups through nucleophilic substitution reactions, allowing for the creation of a wide range of derivatives. Similarly, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug molecules. These features make 4-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid an attractive starting point for designing new drugs with improved efficacy and reduced side effects.

The synthesis of this compound typically involves the condensation of appropriate precursors under controlled conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions can be employed to introduce the desired substituents with high precision. The use of high-performance analytical methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is crucial for characterizing the compound's structure and purity.

In academic research, 4-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid has been utilized as a key intermediate in several innovative studies. For example, researchers have explored its use in generating novel pyridine-based inhibitors targeting specific enzymes involved in cancer pathways. These inhibitors have shown promising results in preclinical trials, highlighting the compound's therapeutic potential. Additionally, its incorporation into libraries of diverse compounds has enabled high-throughput screening campaigns aimed at identifying new drug candidates with enhanced biological activity.

The pharmaceutical industry has also recognized the value of this compound in drug discovery programs. Its structural versatility allows for the rapid design and synthesis of analogues with tailored properties. By modifying various functional groups within its molecular framework, researchers can fine-tune its pharmacokinetic and pharmacodynamic characteristics. This flexibility makes 4-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid a cornerstone in modern medicinal chemistry.

The safety and handling of this compound are paramount considerations during its synthesis and application. While it does not fall under any hazardous or restricted categories, proper laboratory protocols must be followed to ensure worker safety and environmental protection. Good manufacturing practices (GMP) guidelines are often adhered to when producing this compound on an industrial scale, ensuring consistency and quality control.

Future research directions may focus on expanding the chemical space covered by derivatives of 4-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid. Techniques such as computational modeling can aid in predicting the biological activity of newly designed molecules before they are synthesized experimentally. This approach can significantly reduce time-to-market for new drugs by prioritizing promising candidates based on their predicted efficacy.

In conclusion, 4-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-6-acetic acid (CAS No. 1361918-72-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in drug development efforts worldwide. As research continues to uncover new therapeutic possibilities, this compound is poised to play an increasingly important role in shaping the future of medicine.